Cas no 145783-34-2 (5'-Adenylic acid, 2-(methylthio)-, monoanhydride with (dibromomethylene)bis[phosphonic acid] (9CI))

• Product Name: 5'-Adenylic acid, 2-(methylthio)-, monoanhydride with (dibromomethylene)bis[phosphonic acid] (9CI)
• CAS No: 145783-34-2
• MF: C₁₂H₁₈Br₂N₅O₁₂P₃S
• MW: 709.091902256012
• CID: 220640
• Update Time: 2023-11-19

5'-Adenylic acid, 2-(methylthio)-, monoanhydride with (dibromomethylene)bis[phosphonic acid] (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid,2-(methylthio)-, monoanhydride with (dibromomethylene)bis[phosphonic acid](9CI)
• FPL 66301
• CID 101675605
• 5'-Adenylic acid, 2-(methylthio)-, monoanhydride with (dibromomethylene)bis[phosphonic acid] (9CI)

• Inchi： 1S/C12H18Br2N5O12P3S/c1-35-11-17-8(15)5-9(18-11)19(3-16-5)10-7(21)6(20)4(30-10)2-29-34(27,28)31-33(25,26)12(13,14)32(22,23)24/h3-4,6-7,10,20-21H,2H2,1H3,(H,25,26)(H,27,28)(H2,15,17,18)(H2,22,23,24)/t4-,6-,7-,10-/m1/s1
• InChI Key： IKOCKLHPIQFDLI-KQYNXXCUSA-N
• SMILES： BrC([P+]([O-])(O)O)(P(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC(=NC2=3)SC)O1)O)O)Br

Computed Properties

• Exact Mass: 708.823
• Monoisotopic Mass: 706.825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 301

Experimental Properties

• Density: 2.70±0.1 g/cm3(Predicted)
• Boiling Point: 979.3±75.0 °C(Predicted)
• pka: 0.82±0.50(Predicted)